N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H18N2O2S/c1-3-20-15-7-5-4-6-14(15)18-16(21)17-12-8-10-13(19-2)11-9-12/h4-11H,3H2,1-2H3,(H2,17,18,21)
• InChI Key: FWTSUBDNALZJJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea, also known as EMPTU, is a chemical compound that has been widely studied for its potential applications in scientific research. EMPTU is a thiourea derivative that has been synthesized using various methods.

Scientific Research Applications

N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been studied for its potential applications in various scientific research fields, including cancer research, neuroprotection, and antimicrobial activity. N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been found to exhibit anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has demonstrated antimicrobial activity against various bacterial strains.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea is not fully understood. However, studies have suggested that N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea may exert its effects by inhibiting various enzymes and proteins involved in cancer cell growth and inflammation. N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has also been shown to increase the production of reactive oxygen species, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been found to exhibit various biochemical and physiological effects. N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has been shown to inhibit the growth of cancer cells, reduce oxidative stress and inflammation in the brain, and exhibit antimicrobial activity against various bacterial strains. However, the specific biochemical and physiological effects of N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea may vary depending on the concentration and duration of exposure.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has several advantages for lab experiments, including its low toxicity and high solubility in various solvents. N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea can also be easily synthesized using simple reaction methods. However, N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea has some limitations for lab experiments, including its limited stability in solution and potential for degradation over time.

Future Directions

There are several future directions for N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea research. One potential direction is to investigate the potential of N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea as a therapeutic agent for cancer and neurodegenerative diseases. Further studies are also needed to elucidate the mechanism of action of N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea and its specific targets in cancer cells and the brain. Additionally, future research could explore the potential of N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea as a novel antimicrobial agent.

Synthesis Methods

N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea can be synthesized using various methods, including the reaction of 2-ethoxyaniline and 4-methoxybenzoyl chloride with thiourea, or the reaction of 2-ethoxyaniline and 4-methoxybenzoyl isothiocyanate with ammonia. The purity of N-(2-ethoxyphenyl)-N'-(4-methoxyphenyl)thiourea can be improved using recrystallization techniques.